Cas no 99900-84-2 (3-(aziridin-1-yl)-N-benzylpropanamide)

• Product Name: 3-(aziridin-1-yl)-N-benzylpropanamide
• CAS No: 99900-84-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1993021
• PubChem ID: 57552
• Update Time: 2025-04-21

3-(aziridin-1-yl)-N-benzylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(aziridin-1-yl)-N-benzylpropanamide
• N-Benzyl-1-aziridinepropanamide
• N-Benzyl-1-aziridinepropionamide
• DTXSID10244291
• 99900-84-2
• 1-AZIRIDINEPROPIONAMIDE, N-BENZYL-

• Inchi： 1S/C12H16N2O/c15-12(6-7-14-8-9-14)13-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,13,15)
• InChI Key： XZCQFVLMFBAFFN-UHFFFAOYSA-N
• SMILES： O=C(CCN1CC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.126263138Da
• Monoisotopic Mass: 204.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.1Ų